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Compound of Interest

Compound Name: 4-Ethynylaniline

Cat. No.: B084093

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with 4-ethynylaniline. All information is derived from publicly available Safety Data
Sheets (SDS).

Quick Reference Data

For immediate reference, the following tables summarize the key quantitative and qualitative
data for 4-ethynylaniline.

Physical and Chemical Properties

Property Value Source(s)
Chemical Formula CsH7N [1][2]13]
Molecular Weight 117.15 g/mol [11121[3]
Appearance Yellow, crystalline solid/powder  [4]

Melting Point 98-102 °C (decomposes) [5]1[6]
Boiling Point 99-101 °C at 13 Torr [6]

Room Temperature, keep in a
Storage Temperature [71[6]
dark, dry place
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GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 22 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source:[1][2][5]18][9]

Experimental Protocols & Workflows
Standard Handling Protocol for 4-Ethynylaniline

This protocol outlines the essential steps for safely handling 4-ethynylaniline in a laboratory
setting.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethynylaniline
https://www.chemscene.com/14235-81-5.html?productObj=CS-W004660
https://www.sigmaaldrich.com/US/en/product/aldrich/481122
https://aksci.com/sds/J90347_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC432950050&productDescription=4-ETHYNYLANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b084093?utm_src=pdf-body
https://www.benchchem.com/product/b084093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

4 N

Preparation

Consult SDS

Don Personal Protective
Equipment (PPE)

;

Ensure proper ventilation
(Fume Hood)
N J

Proceed to handli

4 Handlirg & Use h
Weigh solid in a
contained environment
Keep container tightly
sealed when not in use
Gvoid generating dusD

. J

ng

Experiment complete

-

\_

Cleanup & Disposal

Gecontaminate work surfaces)

l

Dispose of waste in
authorized containers

Y

Wash hands thoroughly

~

J

Click to download full resolution via product page

Caption: General workflow for safely handling 4-ethynylaniline.
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Troubleshooting and FAQs
This section addresses common issues and questions that may arise during experiments
involving 4-ethynylaniline.

Q1: My 4-ethynylaniline has turned from yellow to brown. Is it still usable?

A: Discoloration from yellow to brown may indicate degradation or the presence of impurities.
Aromatic amines like 4-ethynylaniline can be sensitive to air and light.[9] While it might still be
suitable for some applications, for sensitive reactions such as 'click chemistry' or
polymerization, it is advisable to use a fresh or purified batch to ensure reproducibility.[10][5]

Q2: I'm observing poor solubility of 4-ethynylaniline in my reaction solvent. What can | do?

A: 4-Ethynylaniline is described as a solid that does not mix well with water.[4] Its solubility in
organic solvents will vary. If you are experiencing solubility issues, consider the following:

¢ Solvent Choice: Consult literature for syntheses using 4-ethynylaniline to identify
appropriate solvents. Common organic solvents should be suitable, but optimization may be
required.

e Gentle Warming: Depending on the solvent's boiling point and the reaction's thermal stability,
gentle warming may improve solubility.

» Sonication: Using an ultrasonic bath can help break up solid aggregates and enhance
dissolution.

Q3: What are the immediate first aid steps if | am exposed to 4-ethynylaniline?

A: Immediate and appropriate first aid is crucial. The correct response depends on the route of
exposure.
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Caption: First aid decision tree for 4-ethynylaniline exposure.
Q4: How should I handle a spill of 4-ethynylaniline powder?

A: Spills should be cleaned up immediately to prevent dust generation and exposure.[4][11]
The procedure depends on the size of the spill.
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Spill Size Procedure

Clean up all spills immediately.[4][11]Wear
protective clothing, gloves, safety glasses, and a
dust respirator.[4][11]Use dry clean-up
) ) procedures and avoid generating dust.[4]

Minor Spill
[1L1]Sweep up, shovel up, or vacuum up the
material.[4][11]Place the spilled material in a
clean, dry, sealable, and labeled container for

disposal.[4][11]

Alert personnel in the area and emergency
responders.[4][11]Control personal contact by
wearing appropriate protective clothing.[4]

) ) [L1]Prevent the spillage from entering drains or

Major Spill

water courses.[4][11]Follow the same dry clean-
up procedures as for a minor spill.[4][11]Wash
the area down with large amounts of water and

prevent runoff into drains.[11]

Q5: What personal protective equipment (PPE) is mandatory when working with 4-
ethynylaniline?

A: Due to its irritant properties, comprehensive PPE is required.

Eye Protection
(Safety glasses with side shields or chemical goggles) [1]

Click to download full resolution via product page

Caption: Mandatory PPE for handling 4-ethynylaniline.
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Q6: What materials are incompatible with 4-ethynylaniline?

A: Avoid contact with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[4][9]
Aromatic amines can react hypergolically (ignite spontaneously) with red fuming nitric acid.[4]
Store away from these materials to prevent dangerous reactions.[4][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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